Cas no 1804437-67-9 (3-(Fluoromethyl)-2-hydroxy-5-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 3-(Fluoromethyl)-2-hydroxy-5-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1804437-67-9
• MF: C₇H₄F₄N₂O₄
• MW: 256.111275672913
• CID: 4830038
• Update Time: 2025-05-24

3-(Fluoromethyl)-2-hydroxy-5-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-2-hydroxy-5-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H4F4N2O4/c8-1-3-5(17-7(9,10)11)4(13(15)16)2-12-6(3)14/h2H,1H2,(H,12,14)
• InChI Key： IYFGRHJOXVNQTN-UHFFFAOYSA-N
• SMILES： FCC1C(NC=C(C=1OC(F)(F)F)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 421
• XLogP3: 0.8
• Topological Polar Surface Area: 84.2

Additional information on 3-(Fluoromethyl)-2-hydroxy-5-nitro-4-(trifluoromethoxy)pyridine

Introduction to 3-(Fluoromethyl)-2-hydroxy-5-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1804437-67-9)

3-(Fluoromethyl)-2-hydroxy-5-nitro-4-(trifluoromethoxy)pyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804437-67-9, represents a class of pyridine derivatives characterized by the presence of multiple functional groups, including a fluoromethyl group, a hydroxy moiety, a nitro substituent, and a trifluoromethoxy group. These structural features endow the molecule with unique chemical properties and biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The pyridine core is a well-documented pharmacophore in drug discovery, frequently incorporated into molecules targeting various diseases due to its ability to interact with biological targets such as enzymes and receptors. The introduction of electron-withdrawing groups like the nitro group and electron-donating groups like the hydroxy and trifluoromethoxy groups further modulates the electronic properties of the pyridine ring, influencing its reactivity and binding affinity. The presence of a fluoromethyl group adds an additional layer of complexity, as fluorine atoms are known to enhance metabolic stability and binding interactions in drug molecules.

In recent years, there has been a surge in research focused on developing new pyridine-based compounds with potential therapeutic applications. The structural motif of 3-(Fluoromethyl)-2-hydroxy-5-nitro-4-(trifluoromethoxy)pyridine has been explored in several studies for its potential as an intermediate in the synthesis of bioactive molecules. For instance, researchers have investigated its utility in generating derivatives with antimicrobial, anti-inflammatory, and anticancer properties. The combination of these functional groups makes this compound a versatile building block for medicinal chemists.

One of the most compelling aspects of this compound is its potential as a precursor for kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By modifying the structure of 3-(Fluoromethyl)-2-hydroxy-5-nitro-4-(trifluoromethoxy)pyridine, scientists can fine-tune its interactions with specific kinase targets, aiming to develop more effective inhibitors. Preliminary studies have shown that derivatives of this compound exhibit promising activity against certain kinases, suggesting its importance in drug development pipelines.

The influence of fluorine-containing groups on drug efficacy cannot be overstated. The trifluoromethoxy group, in particular, is known to improve lipophilicity and binding affinity, while the fluoromethyl group can enhance metabolic stability by preventing oxidative degradation. These properties are particularly valuable in the context of developing small-molecule drugs that must withstand biological processes without losing potency. The hydroxy and nitro groups further contribute to the molecule's versatility by allowing for additional derivatization strategies.

Recent advancements in computational chemistry have also highlighted the significance of 3-(Fluoromethyl)-2-hydroxy-5-nitro-4-(trifluoromethoxy)pyridine as a key intermediate. Molecular modeling studies have demonstrated that this compound can be effectively incorporated into libraries of diverse compounds for high-throughput screening (HTS). Such screens are instrumental in identifying lead compounds with high binding affinity and selectivity for biological targets. The ability to rapidly synthesize and test derivatives of this molecule has accelerated the discovery process in medicinal chemistry.

The synthesis of 3-(Fluoromethyl)-2-hydroxy-5-nitro-4-(trifluoromethoxy)pyridine presents unique challenges due to the complexity of its functional groups. However, modern synthetic methodologies have made significant strides in addressing these challenges. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the trifluoromethoxy group efficiently. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization of the pyridine ring. These advances have enabled chemists to access this compound and its derivatives with greater ease.

In conclusion, 3-(Fluoromethyl)-2-hydroxy-5-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1804437-67-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. The ongoing exploration of this molecule underscores its importance as a building block in drug discovery efforts worldwide.